Cas no 4100-13-4 (1,2,3-Thiadiazole-4-carboxylic acid)

• Product Name: 1,2,3-Thiadiazole-4-carboxylic acid
• CAS No: 4100-13-4
• MF: C₃H₂N₂O₂S
• MW: 130.125178813934
• MDL: MFCD00052099
• CID: 84924
• PubChem ID: 351418
• Update Time: 2025-04-18

1,2,3-Thiadiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-carboxylic acid
• 4-Carboxy-1,2,3-thiadiazole
• thiadiazole-4-carboxylic acid
• [1,2,3]Thiadiazole-4-carboxylic acid
• A825383
• NSC521674
• [1 pound not2 pound not3]Thiadiazole-4-carboxylicacid
• NSC-521674
• FT-0606221
• DTXSID50325896
• MFCD00052099
• 1,2,3-thiadiazole-4-carboxylic acid, AldrichCPR
• AE-842/30373016
• CS-0038011
• AKOS004903384
• 9L-544S
• 1,2,3-thiadiazole4-carboxylic acid
• thiadiazole-4-carboxylate;1,2,3-Thiadiazole-4-carboxylic Acid
• 4100-13-4
• BB 0218297
• Z178960862
• SCHEMBL243344
• BP-10145
• CHEMBL247337
• EN300-24297
• F8880-4272
• HJZYBDPHAHGHAZ-UHFFFAOYSA-N
• J-503778
• SY007300
• 1,2,3-THIADIAZOLE-4-CARBOXYLICACID
• BBL010216
• STK988508
• ALBB-026643
• DTXCID40277012
• 123-T-4CA
• DB-049695

• MDL： MFCD00052099
• Inchi： 1S/C3H2N2O2S/c6-3(7)2-1-8-5-4-2/h1H,(H,6,7)
• InChI Key： HJZYBDPHAHGHAZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=N1
• BRN： 113707

Computed Properties

• Exact Mass: 129.98400
• Monoisotopic Mass: 129.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 91.3A^2

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.67
• Melting Point: 224-226 ºC
• Boiling Point: 322.3 ℃ at 760 mmHg
• Flash Point: 148.7 °C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 91.32000
• LogP: 0.23630

1,2,3-Thiadiazole-4-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles